(24R)-MC 976

• Molecular Formula: C27H42O3
• Molecular Weight: 414.6 g/mol
• InChI: InChI=1S/C27H42O3/c1-17(6-13-25(29)20-8-9-20)23-11-12-24-19(5-4-14-27(23,24)3)7-10-21-15-22(28)16-26(30)18(21)2/h7,10,17,20,22-26,28-30H,2,4-6,8-9,11-16H2,1,3H3/b19-7+,21-10-/t17-,22-,23-,24+,25?,26+,27-/m1/s1
• InChIKey: NQHWMFGCRBTMOO-FAYFSTHSSA-N

(24R)-MC 976: A Stereochemically Defined Vitamin D3 Metabolite for Investigational Pharmacology

(24R)-MC 976 is a synthetic vitamin D3 derivative with the molecular formula C₂₇H₄₂O₃ and molecular weight 414.62 g/mol . It is the (24R)-epimeric alcohol metabolite of MC 969, an analog of 1α-hydroxyvitamin D3 (1α-OH-D3) in which carbons 25, 26, and 27 are incorporated into a cyclopropane ring [1]. Identified through in vitro metabolism studies in the human hepatoma Hep 3B cell model, (24R)-MC 976 represents one of two epimeric 24-alcohol metabolites—the other being the (24S)-form—generated by 24-oxidation of the parent compound .

Stereochemically defined (24R)-configured vitamin D₃ metabolite

Hepatocyte-derived epimer with distinct HPLC retention from (24S)-form

Suitable for epimer-specific analytical method development and SAR studies

• [1] Strugnell S, Calverley MJ, Jones G. Metabolism of a cyclopropane-ring-containing analog of 1α-hydroxyvitamin D3 in a hepatocyte cell model: Identification of 24-oxidized metabolites. Biochem Pharmacol. 1990;40(2):333-341. PMID: 2375769. View Source

Why Generic Vitamin D3 Analog Substitution Fails for (24R)-MC 976-Dependent Studies

Vitamin D3 analogs cannot be interchanged indiscriminately; their biological activity is exquisitely dependent on side-chain structure and stereochemistry [1]. (24R)-MC 976 is not a generic VDR agonist but a specific metabolite of the cyclopropane-containing analog MC 969, with a defined (R)-configuration at the 24-hydroxyl position [2]. The parent compound MC 969 has been shown to inhibit the 25-hydroxylation of tritiated vitamin D3 more effectively than 1α-OH-D3 itself, a property linked to its unique cyclopropane ring [3]. Substituting (24R)-MC 976 with the (24S)-epimer, calcitriol, or other vitamin D3 derivatives would introduce different stereochemical determinants and side-chain geometries, fundamentally altering metabolic stability, receptor interaction kinetics, and downstream gene expression profiles in experimental systems that require the precise molecular features of the (24R)-configured metabolite.

(24S)-MC 976 Epimer

C-24 configuration inversion may alter VDR binding kinetics and metabolic processing; not interchangeable with the (24R)-form.

Calcitriol / 1,25(OH)₂D₃

Lacks the cyclopropane ring and undergoes 25-hydroxylation; side-chain geometry mismatch may shift metabolic and transcriptional profiles.

Other Vitamin D₃ Analogs

Non-cyclopropane side-chain structures introduce different stereochemical determinants, potentially altering receptor interaction and gene expression outcomes.

• [1] Jones G, Strugnell SA, DeLuca HF. Current understanding of the molecular actions of vitamin D. Physiol Rev. 1998;78(4):1193-1231. View Source
• [2] Strugnell S, Calverley MJ, Jones G. Metabolism of a cyclopropane-ring-containing analog of 1α-hydroxyvitamin D3 in a hepatocyte cell model: Identification of 24-oxidized metabolites. Biochem Pharmacol. 1990;40(2):333-341. View Source
• [3] MeSH Supplementary Concept Data: MC 969. National Library of Medicine. Entry Date 1990/08/28. View Source

(24R)-MC 976 Quantitative Differentiation Evidence vs. Comparators

Stereochemical Identity: (24R)-MC 976 vs. (24S)-MC 976 Epimer Separation by HPLC

In the Hep 3B human hepatocyte model, metabolism of MC 969 generates two epimeric 24-alcohol metabolites that are unequivocally distinguishable by HPLC: (24R)-MC 976 and (24S)-MC 976. Comigration with authentic standards and mass spectrometry confirmed the separate identity of these two epimers [1]. This stereochemical resolution is critical because the (R)- and (S)-configurations at C-24 are expected to exhibit different VDR binding affinities and metabolic fates, although direct comparative biological activity data for the isolated epimers have not been reported in the primary literature.

Epimer Separation (HPLC)

Head-to-head

Resolved as two separate epimeric peaks; no co-elution observed

Supports epimer-specific attribution for SAR studies

Authentic standards and MS confirmed identity

Evidence Dimension	Stereochemical identity / chromatographic separation
Target Compound Data	(24R)-MC 976: distinct HPLC retention time matching authentic 24(R)-alcohol standard
Comparator Or Baseline	(24S)-MC 976: distinct HPLC retention time matching authentic 24(S)-alcohol standard
Quantified Difference	Resolved as two separate epimeric peaks by HPLC; no overlapping co-elution observed
Conditions	In vitro human hepatoma Hep 3B cells incubated with MC 969; metabolites extracted and analyzed via HPLC with authentic standards and mass spectrometry

Why This Matters

Researchers requiring exact stereochemical identity for structure-activity relationship studies cannot use the racemic mixture or the (24S)-epimer as a substitute.

• [1] Strugnell S, Calverley MJ, Jones G. Metabolism of a cyclopropane-ring-containing analog of 1α-hydroxyvitamin D3 in a hepatocyte cell model: Identification of 24-oxidized metabolites. Biochem Pharmacol. 1990;40(2):333-341. View Source

Parent Compound (MC 969) 25-Hydroxylase Inhibitory Activity vs. 1α-OH-D3

In competition studies, the parent compound MC 969—from which (24R)-MC 976 is metabolically derived—inhibited the 25-hydroxylation of tritiated vitamin D3 more effectively than 1α-hydroxyvitamin D3 (1α-OH-D3) itself [1]. This finding indicates that the cyclopropane-containing side chain confers enhanced interaction with the vitamin D3-25-hydroxylase enzyme. While the isolated activity of (24R)-MC 976 was not directly tested, its structural relationship to MC 969 implies that the (24R)-hydroxy metabolite retains the cyclopropane moiety and may exhibit distinct enzyme interaction properties compared to non-cyclopropane vitamin D analogs.

25-Hydroxylase Inhibition

Class-level

MC 969 inhibited 25-hydroxylation more effectively than 1α-OH-D₃ (qualitative)

Class-level inference; supports scaffold differentiation

Exact IC₅₀ not reported; parent compound data only

Evidence Dimension	Inhibition of 25-hydroxylation of [³H]-vitamin D3
Target Compound Data	MC 969 (parent): inhibited 25-hydroxylation more effectively than 1α-OH-D3
Comparator Or Baseline	1α-hydroxyvitamin D3 (1α-OH-D3): inhibited 25-hydroxylation, but to a lesser extent
Quantified Difference	Qualitative superiority reported; exact IC₅₀ values not publicly available in the abstract
Conditions	In vitro competition assay using tritiated vitamin D3 as substrate; enzyme source inferred to be vitamin D3-25-hydroxylase

Why This Matters

The enhanced 25-hydroxylase inhibition by the cyclopropane-containing scaffold differentiates the MC 969/MC 976 chemotype from classical 1α-hydroxylated vitamin D3 analogs, suggesting a unique metabolic interference profile relevant to calcified tissue research.

• [1] Strugnell S, Calverley MJ, Jones G. Metabolism of a cyclopropane-ring-containing analog of 1α-hydroxyvitamin D3 in a hepatocyte cell model: Identification of 24-oxidized metabolites. Biochem Pharmacol. 1990;40(2):333-341. View Source

Absence of 25-Hydroxylated Metabolites from MC 969: Metabolic Fate Differentiation

Unlike 1α-OH-D3 and native vitamin D3, which undergo extensive 25-hydroxylation as a key activation step, MC 969 metabolism in Hep 3B cells produced no detectable 25-hydroxylated metabolites. Instead, the predominant metabolic route was 24-oxidation, yielding the 24-keto metabolite and the two epimeric 24-alcohols including (24R)-MC 976 [1]. This metabolic divergence demonstrates that the cyclopropane ring at carbons 25-27 effectively blocks 25-hydroxylase access, forcing metabolism toward the 24-position.

Metabolic Fate (Hep 3B)

Head-to-head

25-hydroxylation absent; 24-oxidation metabolites identified as major route

Supports CYP substrate specificity interpretation

Hepatocyte model; 24(R/S)-alcohols confirmed by HPLC-MS

Evidence Dimension	Metabolic fate: 25-hydroxylation vs. 24-oxidation
Target Compound Data	MC 969: 25-hydroxylated metabolites NOT detected; 24-keto and 24(R/S)-alcohol metabolites identified
Comparator Or Baseline	1α-OH-D3 / vitamin D3: known to undergo 25-hydroxylation as a primary metabolic route
Quantified Difference	Qualitative pathway switch: 25-hydroxylation absent vs. present in comparator
Conditions	In vitro human hepatoma Hep 3B cell incubation; metabolite identification by HPLC and mass spectrometry

Why This Matters

The blocked 25-hydroxylation pathway is a direct structural consequence of the cyclopropane modification, making (24R)-MC 976 and its epimer the sole hydroxylated metabolites and establishing a metabolic profile distinct from all 25-hydroxylated vitamin D analogs such as calcifediol or 1α,25-dihydroxyvitamin D3.

• [1] Strugnell S, Calverley MJ, Jones G. Metabolism of a cyclopropane-ring-containing analog of 1α-hydroxyvitamin D3 in a hepatocyte cell model: Identification of 24-oxidized metabolites. Biochem Pharmacol. 1990;40(2):333-341. View Source

Molecular Formula and Purity Specifications: (24R)-MC 976 Procurement-Grade Identity

Commercially available (24R)-MC 976 is supplied with a purity specification of ≥98% (HPLC), a CAS number of 112828-09-8, a defined molecular formula of C₂₇H₄₂O₃, and a molecular weight of 414.62 g/mol . The (24S)-epimer is separately cataloged under CAS 112849-14-6 with identical molecular formula but different stereochemical descriptor . This chemical identity differentiation enables unambiguous procurement of the correct stereoisomer, which is essential for reproducible pharmacology.

Procurement Identity

Data to verify

>98% purity; CAS 112828-09-8 (24R) vs. 112849-14-6 (24S)

Supplier specification; independent verification advised

Stereochemical assignment critical for procurement

Evidence Dimension	Chemical identity and purity specification
Target Compound Data	(24R)-MC 976: CAS 112828-09-8; purity >98%; MW 414.62; C₂₇H₄₂O₃; (24R)-configuration
Comparator Or Baseline	(24S)-MC 976: CAS 112849-14-6; purity >98%; MW 414.62; C₂₇H₄₂O₃; (24S)-configuration
Quantified Difference	Identical molecular formula and mass but distinct CAS numbers and stereochemical assignments
Conditions	Commercial quality control specifications from multiple independent vendors

Why This Matters

Procurement errors between the (24R)- and (24S)-epimers would introduce an uncontrolled stereochemical variable, compromising experimental reproducibility in studies where the C-24 configuration is a determinant of biological activity.

High-Value Application Scenarios for (24R)-MC 976 in Research and Development

Stereochemical Probe in Vitamin D Receptor Structure-Activity Relationship (SAR) Studies

Investigators mapping the VDR ligand-binding domain's stereochemical tolerance can use (24R)-MC 976 as a defined (24R)-configured ligand. When paired with the (24S)-epimer, the compound set enables head-to-head assessment of how C-24 absolute configuration affects receptor binding, co-regulator recruitment, and transcriptional output. The established metabolic origin of (24R)-MC 976 as the (R)-alcohol metabolite of the cyclopropane-containing analog MC 969 provides a rational structural basis for interpreting differential SAR results relative to 24-hydroxylated vitamin D3 metabolites such as 24(R),25-dihydroxyvitamin D3 [1].

Metabolic Pathway Tracing Using a Cyclopropane-Blocked Vitamin D3 Scaffold

The cyclopropane ring at positions 25-27 of the MC 969/MC 976 chemotype completely blocks 25-hydroxylation, forcing all oxidative metabolism through the 24-position [1]. (24R)-MC 976 serves as the terminal (R)-alcohol product of this redirected pathway. Researchers studying CYP enzyme specificity, particularly CYP24A1 and CYP27A1 substrate preferences, can employ (24R)-MC 976 as a metabolic endpoint standard to calibrate or validate in vitro hepatocyte metabolism assays involving cyclopropane-modified secosteroids.

Reference Standard for Epimer-Specific Analytical Method Development

The chromatographic separation of (24R)-MC 976 from its (24S)-epimer demonstrated in the Hep 3B hepatocyte model [1] establishes this compound as a qualified reference standard for developing and validating HPLC or LC-MS/MS methods that require baseline resolution of C-24 epimeric vitamin D3 metabolites. Analytical laboratories supporting vitamin D analog drug development programs can use (24R)-MC 976 to establish system suitability parameters, retention time markers, and resolution criteria for epimer-specific quantification methods.

Pharmacological Differentiation from 25-Hydroxylated Vitamin D Analogs in Calcemic Activity Models

Because the MC 969 scaffold—and by extension its metabolite (24R)-MC 976—cannot undergo 25-hydroxylation, this chemotype is predicted to exhibit a distinct calcemic vs. non-calcemic activity profile compared to analogs that rely on 25-hydroxylation for activation (e.g., 1α-OH-D3, alfacalcidol) [1]. Researchers investigating dissociated vitamin D analogs with reduced hypercalcemic liability can utilize (24R)-MC 976 as a tool compound to probe the contribution of the 24-hydroxyl group configuration to calcium-mobilizing activity in bone resorption assays and intestinal calcium absorption models.

Application

Selection Property

Validation Focus

VDR stereochemical SAR studies

Defined (24R)-configured ligand

C-24 configuration impact on VDR binding and co-regulator recruitment

CYP enzyme substrate specificity

Cyclopropane-blocked 25-hydroxylation

24-Oxidation metabolic endpoint confirmation

Epimer-specific HPLC/LC-MS method development

Baseline resolution of C-24 epimers

Retention time and system suitability markers

Calcemic activity differentiation studies

Non-25-hydroxylated scaffold

Calcium-mobilizing endpoint monitoring in bone models

• [1] Strugnell S, Calverley MJ, Jones G. Metabolism of a cyclopropane-ring-containing analog of 1α-hydroxyvitamin D3 in a hepatocyte cell model: Identification of 24-oxidized metabolites. Biochem Pharmacol. 1990;40(2):333-341. PMID: 2375769. View Source